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Compound of Interest

2,6-Dichloro-4-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B1297564

As a Senior Application Scientist, | understand that robust research and development are built
on a foundation of safety and operational excellence. Handling and disposing of specialized
chemical reagents like 2,6-Dichloro-4-hydroxybenzaldehyde requires a clear, scientifically-
grounded protocol. This guide moves beyond mere compliance to provide a framework for safe
handling and disposal, ensuring the protection of laboratory personnel and the environment.
The procedures outlined here are designed to be self-validating, integrating the "why" behind
each step to foster a deeply ingrained culture of safety.

Hazard Profile and Immediate Safety Precautions

2,6-Dichloro-4-hydroxybenzaldehyde is a halogenated aromatic aldehyde that presents
significant health and environmental hazards.[1][2] Understanding its profile is the first step in
mitigating risk. The compound is classified as a corrosive material that can cause severe skin
burns and serious eye damage.[3] It may also cause respiratory irritation upon inhalation of its
dust.[4][5][6] Furthermore, it is classified as harmful to aquatic life, mandating stringent controls
to prevent its release into the environment.

Table 1: Hazard Summary for 2,6-Dichloro-4-hydroxybenzaldehyde
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Hazard Category GHS Pictogram Signal Word Hazard Statement

) H314: Causes severe
Skin

) o Corrosion Danger skin burns and eye
Corrosion/Irritation
damage.[3]
) ] H318: Causes serious
Serious Eye Damage Corrosion Danger
eye damage.
Specific Target Organ
o ] ] ] H335: May cause
Toxicity (Single Exclamation Mark Warning ) S
respiratory irritation.[4]
Exposure)
Hazardous to the ] H402: Harmful to
) ) None Warning o
Aquatic Environment aquatic life.

Mandatory Personal Protective Equipment (PPE)

A proactive approach to safety is non-negotiable. The causality for each piece of PPE is directly
linked to the compound's hazard profile.

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166.[3] Given the severe corrosive risk, a face shield
should be worn in addition to goggles when handling larger quantities or when there is a
significant risk of splashing.

o Skin Protection: An appropriately-sized, chemically resistant lab coat is required. Wear
protective gloves, such as nitrile gloves, ensuring they are inspected for integrity before each
use.[7] All contaminated clothing must be removed immediately, and the affected skin rinsed
with copious amounts of water.[3]

o Respiratory Protection: All handling of the solid compound should occur in a certified
chemical fume hood to prevent inhalation of dust.[7] If a fume hood is not available or if
exposure limits may be exceeded, a NIOSH/MSHA or European Standard EN 149 approved
respirator with a particulate filter is mandatory.[3]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC113162500&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17515~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2017:52:07~~3-Chloro-4-hydroxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC113162500&countryCode=US&language=en
https://www.sigmaaldrich.com/IN/en/sds/aldrich/346063
https://www.fishersci.com/store/msds?partNumber=AC113162500&countryCode=US&language=en
https://www.sigmaaldrich.com/IN/en/sds/aldrich/346063
https://www.fishersci.com/store/msds?partNumber=AC113162500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Waste Segregation and Containment: A Critical First
Step

Proper disposal begins the moment the chemical is deemed waste. The most critical error to

avoid is co-mingling different waste streams. As a chlorinated aromatic, 2,6-Dichloro-4-

hydroxybenzaldehyde must be treated as halogenated organic waste.[1][2]

Protocol for Waste Container Preparation

Select the Correct Container: Use a designated, sealable, and chemically compatible
container for "Halogenated Organic Waste." The container should be in good condition, free
of leaks or contamination.

Labeling: Affix a hazardous waste label to the container before adding any waste. The label
must clearly state "Halogenated Organic Waste" and list the full chemical name, "2,6-
Dichloro-4-hydroxybenzaldehyde."

Log Contents: Maintain a log of the approximate quantities of waste added to the container.
This is essential for compliance with waste disposal regulations.

Secure Storage: Store the sealed waste container in a designated satellite accumulation
area that is cool, dry, and well-ventilated, away from incompatible materials.[4][8][9] The
storage area should be locked or otherwise secured.[3]

The rationale for this strict segregation is twofold:

Safety: Prevents potentially violent chemical reactions that can occur when incompatible
waste types are mixed.

Disposal Pathway: Halogenated organic compounds require a specific, high-temperature
incineration process equipped with acid gas (e.g., HCI) scrubbers to neutralize combustion
byproducts.[10] Contaminating non-halogenated waste with this chemical needlessly forces
a more complex and expensive disposal route for the entire volume.

Spill Management Protocol
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In the event of an accidental release, a structured and immediate response is crucial to

minimize exposure and environmental contamination.

Step-by-Step Spill Cleanup Procedure:

Alert and Evacuate: Immediately alert personnel in the vicinity. Evacuate the immediate area
if the spill is large or if dust is airborne.[8]

Secure the Area: Ensure the area is well-ventilated, typically by ensuring the chemical fume
hood is operational.[3][8]

Don PPE: Before approaching the spill, don the full mandatory PPE as described in Section
1.

Containment: Prevent the spilled material from entering drains or waterways.|[8]
Cleanup:

o Gently cover the spill with an inert absorbent material like vermiculite or sand to avoid
generating dust.

o Carefully sweep or scoop the material into your pre-labeled Halogenated Organic Waste
container.[3][4][7] Use non-sparking tools.[8]

o Decontaminate the spill area with a suitable solvent (e.g., acetone, ethanol), followed by
soap and water. All cleaning materials (wipes, absorbents) must also be placed in the
halogenated waste container.

Disposal: Seal the waste container and move it to the satellite accumulation area.

Reporting: Report the incident to your institution's Environmental Health & Safety (EHS)
department.

Spill Response Decision Workflow

The following diagram outlines the critical decision points when responding to a spill.
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Caption: Decision workflow for responding to a chemical spill.
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Final Chemical Waste Disposal Pathway

Under no circumstances should 2,6-Dichloro-4-hydroxybenzaldehyde or its containers be
disposed of in standard trash or poured down the drain. The only acceptable and compliant
method is through a licensed and approved hazardous waste disposal facility.[3][4][9]

o Consolidate Waste: Collect all waste streams containing this chemical—including the pure
compound, contaminated PPE, and spill cleanup materials—into the properly labeled
"Halogenated Organic Waste" container.

o Arrange for Pickup: Contact your institution's EHS department to schedule a pickup of the
hazardous waste. They will manage the logistics of transferring the waste to a permitted
Treatment, Storage, and Disposal Facility (TSDF).

o Treatment Method: At the TSDF, the primary treatment technology for this waste stream is
high-temperature incineration.[10] Facilities permitted under the Resource Conservation and
Recovery Act (RCRA) must achieve a 99.99% destruction and removal efficiency (DRE) and
employ scrubbers to neutralize the hydrochloric acid (HCI) gas generated from the
combustion of the chlorinated compound.[10]

Summary of Key Information

Table 2: Properties and Handling of 2,6-Dichloro-4-hydroxybenzaldehyde
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Property Value Source(s)
CAS Number 60964-09-2 [11][12][13]
Molecular Formula C7H4Cl202 [11][13]
Molecular Weight 191.01 g/mol [11][13]
Appearance Solid [419]
Solubility Insoluble in water [12]

Corrosive, causes severe
Key Hazards burns, eye damage, respiratory  [3]

irritant, harmful to aquatic life.

Store in a dry, cool, well-
Storage ventilated, and secured area in  [3][4][8]

a tightly closed container.

As halogenated organic waste
Disposal via an approved hazardous [1][3]
waste facility.

By adhering to this comprehensive guide, you not only ensure regulatory compliance but also
actively contribute to a safe and responsible laboratory environment. Trust in your protocols is
built upon understanding the science that underpins them.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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